Spiro[4.5]decan-3-amine;hydrochloride

• IUPAC Name: spiro[4.5]decan-3-amine;hydrochloride
• InChI: InChI=1S/C10H19N.ClH/c11-9-4-7-10(8-9)5-2-1-3-6-10;/h9H,1-8,11H2;1H
• InChI Key: IIWNREGSSWKYII-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CCC(C2)N.Cl
• Molecular Formula: C10H20ClN
• Molecular Weight: 189.72 g/mol
• CAS RN: 2126-95-6

Description

Spiro[4.5]decan-3-amine;hydrochloride is a chemical compound with the molecular weight of 189.73. It is a type of spiro compound, which are compounds that have at least two molecular rings with only one common atom.

Synthesis Analysis

Spiro[4.5]decan-3-amine;hydrochloride can be synthesized through various methods. One approach utilizes modular vinyl methylene cyclic carbonates and p-quinone methides as reaction partners. Another method involves the use of cyclic ketones, amines, and thioglycolic acid by MCM-41-Schiff base-CuSO4·5H2O. Additionally, the 8-hexyl analogs of several 8-benzyl-1-thia-4,8-diazaspiro[4.5]decan-3-ones were synthesized to reveal the influence of the N-substituent on the anti-ulcer activity.

Molecular Structure Analysis

The molecular structure of Spiro[4.5]decan-3-amine;hydrochloride is based on structures generated from information available in ECHA’s databases. The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance.

Chemical Reactions Analysis

In organic chemistry, spiro compounds are compounds that have at least two molecular rings with only one common atom. The common atom that connects the two (or sometimes three) rings is called the spiro atom.

Physical And Chemical Properties Analysis

Spiro[4.5]decan-3-amine;hydrochloride is a powder at room temperature. It has a molecular weight of 189.73. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

• Synthesis of New Spiro Systems : Research has focused on synthesizing new spiro systems using derivatives of Spiro[4.5]decan-3-amine. One study detailed the synthesis of a new spiro system, 1-oxa-7λ6-thia-4-azaspiro[4.5]decane-7,7-diones, showcasing the potential for creating novel compounds (Palchikov et al., 2018).

• Anticonvulsant Evaluation : Spiro[4.5]decan-3-amine derivatives have been evaluated for anticonvulsant activity. One study synthesized spiro[4.5] and spiro[4.6] carboxylic acids as cyclic analogues of valproic acid to explore their anticonvulsant properties (Scott et al., 1985).

• Crystal Structure Analysis : The crystal structure of (R)-(-)-N-dichloroacetyl-3-ethyl-1-oxa-4-aza-spiro-4.5-decane was synthesized and characterized, providing insights into the molecular structure of such compounds (Zhao et al., 2011).

• Synthesis of Spiroacetals : Spiroacetals, including 1,6,9-trioxaspiro[4.5]decanes, have been synthesized from d-glucose, offering new structural motifs for potential applications in antibiotics and anticancer agents (Cuny, 2020).

• Synthesis of Spiroheterocyclic Compounds : Spiroheterocyclic compounds have been synthesized, showcasing a range of potential applications in various fields of chemistry (Meng et al., 2017).

• Synthesis of Novel Scaffolds for Drug Discovery : Novel spiro scaffolds inspired by natural products like histrionicotoxins have been synthesized, providing a basis for developing lead generation libraries for drug discovery (Jenkins et al., 2009).

Future Directions

The future directions of Spiro[4.5]decan-3-amine;hydrochloride research could involve the development of new strategies for the production of nitrogen and sulfur-containing heterocycles. Furthermore, there is a desire to generate new types of PHD inhibitors, with improved potency and selectivity.